Cas no 143790-05-0 (2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, (2S-cis)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, (2S-cis)-
• CAS No: 143790-05-0
• MF: C₈H₉FN₂O₄S
• MW: 248.231464147568
• CID: 175937
• PubChem ID: 455170
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, (2S-cis)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, rel-
• cis 5-Fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2,4(1H,3H) -pyrimidinedione-13C,15N2
• 2',3',5-Ftu
• 2',3'-dideoxy-5-fluoro-3'-thiauridine
• 2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-,cis-(+-)
• cis-(+/-)-Fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2,4(1H,3H)-pyrimidinedione-13C,15N2
• FTU-13C,15N2
• 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, (2S-cis)-
• 5-fluoro-1-[(2S,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidine-2,4-dione
• (+)-(2S,5R)-5-Fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)uracil
• Oxathiolan, 5FU-(+)-beta
• (+)-(2S,5R)-5-Fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]uracil
• 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, (2S-cis)-
• 5-
• DTXSID30162963
• Oxathiolan, 5FU-(+).b.
• DLS-027
• SCHEMBL6403909
• 2'-Deoxy-5-fluoro-3'-thiauridine
• 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, cis-(+-)-
• 143790-05-0
• 145281-92-1
• CHEMBL88360
• 5-F SddU, 5-FSddU

• Inchi： 1S/C8H9FN2O4S/c9-4-1-11(8(14)10-7(4)13)5-3-16-6(2-12)15-5/h1,5-6,12H,2-3H2,(H,10,13,14)/t5-,6+/m1/s1
• InChI Key： KOGYOPLNKQJQFM-RITPCOANSA-N
• SMILES： S1[C@@H](CO)O[C@H](C1)N1C=C(C(NC1=O)=O)F

Computed Properties

• Exact Mass: 251.02400
• Monoisotopic Mass: 248.026706
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 104
• Molecular Weight: 248.23

Experimental Properties

• Density: 1.65
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.638
• PSA: 98.76000
• LogP: -0.67700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues 3'-thia pyrimidine nucleosides